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Compound of Interest

4-Bromo-2-
Compound Name: , .
(trifluoromethoxy)aniline

Cat. No.: B071504

For Immediate Reference: Key Safety and Disposal Information

Proper management of 4-Bromo-2-(trifluoromethoxy)aniline is critical for laboratory safety
and environmental protection. This chemical is classified as hazardous, causing skin and
serious eye irritation, and may lead to an allergic skin reaction or respiratory irritation. It is
harmful if swallowed, inhaled, or in contact with skin.[1] Adherence to the following procedural
guidance is essential for researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the key physical, chemical, and safety data for 4-Bromo-2-
(trifluoromethoxy)aniline are summarized in the table below.
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Property Value Source(s)
CAS Number 175278-09-8 [1]
Molecular Formula C7HsBrFsNO
Molecular Weight 256.02 g/mol
Appearance Solid [2]
Boiling Point 98-100 °C at 15 mmHg
Density 1.691 g/mL at 25 °C
Flash Point > 110 °C (> 230 °F) - closed
cup
GHS Hazard Codes H301, H317

Storage Class

6.1D (Non-combustible, acute
toxic Cat. 3)

Experimental Protocol: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Methodology for Spill Neutralization and Cleanup:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[3][4]

e Don Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[5] For larger spills, a respirator with an

appropriate filter (e.g., type ABEK (EN14387)) may be necessary.

o Contain the Spill: Use an inert absorbent material, such as clay, diatomaceous earth, or

sand, to cover and contain the spill.[5]

o Collect the Absorbed Material: Carefully sweep or scoop the absorbed material into a

suitable, sealable container for hazardous waste.[6]
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o Decontaminate the Area: Wipe the spill area with a suitable decontamination solution. All
cleaning materials (wipes, etc.) must also be placed in the hazardous waste container.

o Label and Dispose: Clearly label the waste container as "Hazardous Waste: 4-Bromo-2-
(trifluoromethoxy)aniline” and include the date and responsible party's name.

e Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.

Operational Plan for Proper Disposal

The disposal of 4-Bromo-2-(trifluoromethoxy)aniline and its contaminated materials must be
handled as hazardous waste. Under no circumstances should this chemical be disposed of
down the drain or in regular solid waste.[]

Step-by-Step Disposal Procedure:
o Waste Segregation:

o Solid Waste: Collect any unused or expired 4-Bromo-2-(trifluoromethoxy)aniline, as
well as grossly contaminated items (e.g., weigh boats, filter paper), in a designated,
sealed, and clearly labeled hazardous waste container.

o Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and
clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste
streams.

o Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated
sharps container for hazardous chemical waste.

o Empty Containers: "Empty" containers that once held 4-Bromo-2-
(trifluoromethoxy)aniline should be triple-rinsed with a suitable solvent. The rinsate must
be collected as hazardous liquid waste. Once decontaminated, the container can be
disposed of according to institutional guidelines, which may include puncturing it to
prevent reuse.[3]

e Labeling:
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o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "4-Bromo-2-(trifluoromethoxy)aniline,” and any other components of the waste
stream. The accumulation start date should also be clearly visible.

e Temporary Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area.

o Ensure containers are kept closed except when adding waste.
o Store away from incompatible materials, particularly strong oxidizing agents.[1]
e Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste management company to arrange for the pickup and disposal of the
hazardous waste.

o The primary method of disposal for this type of chemical waste is typically high-
temperature incineration at a licensed facility.[2][3]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 4-Bromo-2-(trifluoromethoxy)aniline.
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Caption: Disposal workflow for 4-Bromo-2-(trifluoromethoxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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